Cas no 52019-01-9 (1-(2-phenyl-1H-indol-3-yl)butan-2-amine)
52019-01-9 structure
Product Name:1-(2-phenyl-1H-indol-3-yl)butan-2-amine
CAS No:52019-01-9
MF:C18H20N2
MW:264.364804267883
CID:1578592
PubChem ID:40197
Update Time:2025-04-21
1-(2-phenyl-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-phenyl-1H-indol-3-yl)butan-2-amine
- 3-(2-Aminobutyl)-2-phenyl-1H-indole
- 3-(2-Aminobutyl)-2-phenylindole
- 3-(2-Aminobutyl )-2-phenyl -1h-indole
- alpha-Ethyl-2-phenyl-1H-indole-3-ethanamine
- INDOLE, 3-(2-AMINOBUTYL)-2-PHENYL-
- 52019-01-9
- DB-293454
- DTXSID00966354
- 1H-Indole-3-ethanamine, alpha-ethyl-2-phenyl-
-
- Inchi: 1S/C18H20N2/c1-2-14(19)12-16-15-10-6-7-11-17(15)20-18(16)13-8-4-3-5-9-13/h3-11,14,20H,2,12,19H2,1H3
- InChI Key: BHXRHKZGRHBZRN-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(=C1C1C=CC=CC=1)CC(CC)N
Computed Properties
- Exact Mass: 264.1628
- Monoisotopic Mass: 264.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.81
1-(2-phenyl-1H-indol-3-yl)butan-2-amine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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